Cas no 71774-08-8 (6,8,11,14-Eicosatetraenoicacid, 5-hydroperoxy-, (5S,6E,8Z,11Z,14Z)-)

• Product Name: 6,8,11,14-Eicosatetraenoicacid, 5-hydroperoxy-, (5S,6E,8Z,11Z,14Z)-
• CAS No: 71774-08-8
• MF: C₂₀H₃₂O₄
• MW: 336.465686798096
• CID: 569105
• PubChem ID: 5280778
• Update Time: 2025-10-28

6,8,11,14-Eicosatetraenoicacid, 5-hydroperoxy-, (5S,6E,8Z,11Z,14Z)- Chemical and Physical Properties

Names and Identifiers

• 6,8,11,14-Eicosatetraenoicacid, 5-hydroperoxy-, (5S,6E,8Z,11Z,14Z)-
• (5S,6E,8Z,11Z,14Z)-5-hydroperoxyicosa-6,8,11,14-tetraenoic acid
• 5(S)-HPETE
• 5(S)-HpETE Lipid Maps MS Standard
• 5-Hydroperoxy-6,8,11,14-eicosatetraenoic acid
• 5S-HpETE
• 5(S)?-?HPETE
• 71774-08-8
• 5-hydroperoxy-6-trans-8,11,14-cis-eicosatetraenoic acid
• HMS3402I07
• BML1-C04
• 5-(S)-hydroperoxyeicosatetraenoic acid
• 6,8,11,14-Eicosatetraenoic acid, 5-hydroperoxy-, (S-(E,Z,Z,Z))-
• SCHEMBL1394974
• HMS1791I07
• BSPBio_001445
• 5(S)-Hydroperoxy-6-trans-8,11,14-cis-eicosatetraenoic acid
• CHEMBL1743204
• 5(S)-hydroperoxy-6(E),8(Z),11(Z),14(Z)-eicosatetraenoic acid
• IDI1_033915
• NCGC00161249-03
• (5S,6E,8Z,11Z,14Z)-5-hydroperoxyeicosa-6,8,11,14-tetraenoic acid
• (5s)-5-hydroperoxy-(e,z,z,z)-6,8,11,14-eicosatetraenoic acid
• AKOS040758309
• JNUUNUQHXIOFDA-JGKLHWIESA-N
• (S)-5-HPETE
• NCGC00161249-01
• DTXSID701017279
• 5S-hydroperoxy-6E,8Z,11Z,14Z-eicosatetraenoic acid
• HMS1361I07
• (5S,6E,8Z,11Z,14Z)-5-Hydroperoxyicosa-6,8,11,14-tetraenoate
• NCGC00161249-02
• SR-01000946955-1
• (6E,8Z,11Z,14Z)-(5S)-5-Hydroperoxyeicosa-6,8,11,14-tetraenoate
• C05356
• 5(S)-hydroperoxy-6-trans-8,11,14-cis-eicosatetraenoate
• (6E,8Z,11Z,14Z)-(5S)-5-Hydroperoxyeicosa-6,8,11,14-tetraenoic acid
• LMFA03060012
• HY-125770
• 5(S)-HpETE Lipid Maps(R) MS Standard
• 5(S)-Hydroperoxyeicosatetraenoic acid
• CS-0099281
• GTPL2483
• 5-Hydroperoxy-6-trans-8,11,14-cis-eicosatetraenoate
• SR-01000946955
• 5(S)-hydroxyperoxy-6E,8Z,11Z,14Z-icosatetraenoic acid
• (5S,6E,8Z,11Z,14Z)-5-Hydroperoxy-6,8,11,14-eicosatetraenoic acid
• Q2823231
• HMS1989I07
• CHEBI:15632
• G91549
• DA-49776

• Inchi： 1S/C20H32O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19(24-23)17-15-18-20(21)22/h6-7,9-10,12-14,16,19,23H,2-5,8,11,15,17-18H2,1H3,(H,21,22)/b7-6-,10-9-,13-12-,16-14+/t19-/m1/s1
• InChI Key： JNUUNUQHXIOFDA-JGKLHWIESA-N
• SMILES： O([C@H](/C=C/C=C\C/C=C\C/C=C\CCCCC)CCCC(=O)O)O

Computed Properties

• Exact Mass: 336.23000
• Monoisotopic Mass: 336.23
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 15
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8A^2
• XLogP3: 5.3

Experimental Properties

• Density: 1.013
• Boiling Point: 518°C at 760 mmHg
• Flash Point: 175.6°C
• Refractive Index: 1.512
• PSA: 66.76000
• LogP: 5.68480

6,8,11,14-Eicosatetraenoicacid, 5-hydroperoxy-, (5S,6E,8Z,11Z,14Z)- Security Information

• Hazardous Material transportation number：UN 1170 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-36/37/38
• Safety Instruction： S16; S26; S36
• RTECS：JX3867000
• Hazardous Material Identification：
• Risk Phrases：R11; R36/37/38
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroperoxyeicosatetraenoic acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Hydroperoxyeicosatetraenoic acids

Additional information on 6,8,11,14-Eicosatetraenoicacid, 5-hydroperoxy-, (5S,6E,8Z,11Z,14Z)-

5-Hydroperoxy-6E,8Z,11Z,14Z-Eicosatetraenoic Acid (5-HPETE): Key Insights into This Bioactive Lipid Mediator

6,8,11,14-Eicosatetraenoic acid, 5-hydroperoxy-, (5S,6E,8Z,11Z,14Z)- (CAS No. 71774-08-8), commonly abbreviated as 5-HPETE, is a pivotal intermediate in the arachidonic acid cascade. This oxygenated polyunsaturated fatty acid plays critical roles in inflammatory responses, cellular signaling, and oxidative stress pathways. Researchers increasingly focus on its implications in chronic inflammation, neurodegenerative diseases, and metabolic disorders—topics trending in biomedical literature and AI-driven research queries.

The compound derives from arachidonic acid (20:4ω-6) via 5-lipoxygenase (5-LOX) catalysis, marking the first step in leukotriene biosynthesis. Its unstable hydroperoxide group at C-5 makes it a reactive species, often metabolized further into leukotriene A4 (LTA4) or non-enzymatic byproducts. Recent studies highlight its dual role as both a pro-inflammatory mediator and a modulator of redox homeostasis, answering frequent search engine questions like "How does 5-HPETE contribute to inflammation?" or "Is 5-HPETE linked to oxidative stress?"

In pharmaceutical research, 5-HPETE serves as a biomarker for 5-LOX pathway activity, with ELISA and LC-MS/MS methods enabling its quantification in biological samples. Its involvement in asthma, atherosclerosis, and skin disorders has spurred interest in 5-LOX inhibitors—a hot topic in drug development forums. Notably, its instability requires storage at ≤-80°C under inert gas, a practical consideration often searched as "5-HPETE handling precautions."

The compound’s stereospecific structure (5S configuration and conjugated triene system) enables unique interactions with enzymes like LTA4 synthase. Advanced techniques like NMR spectroscopy and chiral HPLC are employed to characterize its purity, addressing common queries about "5-HPETE analytical methods." Suppliers typically provide it as a solution in organic solvents due to its labile nature.

Emerging applications include studying lipid peroxidation in ferroptosis—a programmed cell death mechanism gaining traction in cancer research. This aligns with trending searches such as "5-HPETE and ferroptosis connection." Additionally, its role in neuroinflammation pathways positions it as a target for neuroprotective agents, reflecting growing interest in neurodegenerative disease therapeutics.

From a commercial perspective, 5-HPETE is available as a high-purity reference standard for research, with global suppliers catering to academic and pharmaceutical labs. Market analyses indicate rising demand linked to increased eicosanoid research funding, particularly for chronic inflammatory conditions. Storage stability data (often queried as "5-HPETE shelf life") remains crucial for procurement decisions.

Ongoing studies explore its epigenetic effects through modulation of PPARγ receptors, tying into popular searches about "lipid mediators and gene regulation." Its transient nature in vivo (half-life <1 min) poses analytical challenges, driving innovation in rapid sampling techniques—a niche frequently discussed in analytical chemistry circles.

In summary, 5-HPETE (CAS 71774-08-8) bridges fundamental biochemistry and translational medicine, with its research relevance amplified by connections to precision medicine and personalized therapeutics. Its multifaceted roles ensure continued prominence in lipidomics and drug discovery—fields dominating current scientific discourse.